Cas no 1260665-51-7 (2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde)

2H-Pyrazolo[4,3-b]pyridine-7-carbaldehyde is a heterocyclic aldehyde featuring a fused pyrazolo-pyridine scaffold, which serves as a versatile intermediate in organic synthesis and medicinal chemistry. Its structure combines the reactivity of an aldehyde group with the electron-rich pyrazolo[4,3-b]pyridine core, enabling diverse functionalization for the development of pharmacologically active compounds. This compound is particularly valuable in the synthesis of nitrogen-containing heterocycles, offering potential applications in drug discovery, such as kinase inhibitors or other biologically relevant targets. Its well-defined reactivity and stability make it suitable for precise modifications under controlled conditions. The product is typically characterized by high purity, ensuring reproducibility in research and industrial applications.
2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde structure
1260665-51-7 structure
Product Name:2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde
CAS No:1260665-51-7
MF:C7H5N3O
MW:147.134100675583
MDL:MFCD18250822
CID:1040590
PubChem ID:70700587
Update Time:2025-11-06

2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[4,3-b]pyridine-7-carbaldehyde
    • 1H-Pyrazolo[4,3-b]pyridine-7-carboxaldehyde
    • 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde
    • AB73728
    • DTXSID50743399
    • A889818
    • 1260665-51-7
    • DB-345769
    • F18533
    • MDL: MFCD18250822
    • Inchi: 1S/C7H5N3O/c11-4-5-1-2-8-6-3-9-10-7(5)6/h1-4H,(H,9,10)
    • InChI Key: NJECHCNAUQPZMJ-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=NC2C=NNC=21

Computed Properties

  • Exact Mass: 147.04300
  • Monoisotopic Mass: 147.043261791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.64000
  • LogP: 0.77040

2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR305632-250mg
1H-Pyrazolo[4,3-b]pyridine-7-carbaldehyde
1260665-51-7
250mg
£432.00 2023-09-02
Chemenu
CM151861-100mg
1H-Pyrazolo[4,3-b]pyridine-7-carbaldehyde
1260665-51-7 95%+
100mg
$*** 2023-03-30
Chemenu
CM151861-250mg
1H-Pyrazolo[4,3-b]pyridine-7-carbaldehyde
1260665-51-7 95%+
250mg
$*** 2023-03-30
Chemenu
CM151861-500mg
1H-Pyrazolo[4,3-b]pyridine-7-carbaldehyde
1260665-51-7 95%+
500mg
$*** 2023-03-30
Chemenu
CM151861-1g
1H-Pyrazolo[4,3-b]pyridine-7-carbaldehyde
1260665-51-7 95%+
1g
$*** 2023-03-30
TRC
P846020-10mg
1H-Pyrazolo[4,3-b]pyridine-7-carbaldehyde
1260665-51-7
10mg
$ 70.00 2022-06-03
TRC
P846020-50mg
1H-Pyrazolo[4,3-b]pyridine-7-carbaldehyde
1260665-51-7
50mg
$ 230.00 2022-06-03
TRC
P846020-100mg
1H-Pyrazolo[4,3-b]pyridine-7-carbaldehyde
1260665-51-7
100mg
$ 365.00 2022-06-03
Chemenu
CM151861-1g
1H-Pyrazolo[4,3-b]pyridine-7-carbaldehyde
1260665-51-7 95%
1g
$729 2021-08-05
Alichem
A029187198-1g
1H-Pyrazolo[4,3-b]pyridine-7-carbaldehyde
1260665-51-7 95%
1g
$628.00 2023-09-03

Additional information on 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde

Introduction to 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde (CAS No. 1260665-51-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde, identified by the chemical registration number CAS No. 1260665-51-7, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural framework and versatile biological activities. This compound belongs to the pyrazolopyridine class, a scaffold that has been extensively studied for its potential in drug discovery and development. The presence of a carbaldimine functional group at the 7-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

The pyrazolo[4,3-b]pyridine core is characterized by a fused bicyclic system consisting of a pyrazole ring linked to a pyridine ring. This structural motif is known for its ability to interact with various biological targets, including enzymes and receptors, which has led to its incorporation into numerous drug candidates. The 7-carbaldehyde substituent introduces a reactive aldehyde group, which can participate in condensation reactions with nucleophiles such as amines, hydrazines, and alcohols, facilitating the synthesis of more complex molecules. This reactivity makes 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde a versatile building block for constructing novel heterocycles with potential therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological properties of 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde and its derivatives. Research has demonstrated that this compound exhibits various biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. For instance, studies have shown that derivatives of this scaffold can inhibit the activity of certain kinases and other enzymes involved in cancer progression. Additionally, preliminary investigations suggest that modifications at the 5- and 6-positions of the pyrazolopyridine ring can enhance binding affinity to specific biological targets, leading to more potent and selective drug candidates.

The synthesis of 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the condensation of hydrazine with an appropriate α-haloketone or α-haloaldehyde derivative followed by cyclization under acidic conditions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce substituents at specific positions on the pyrazolopyridine core. These synthetic strategies highlight the flexibility of this scaffold and its suitability for generating a diverse library of derivatives for pharmacological screening.

Advances in computational chemistry have further facilitated the design and optimization of 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde derivatives. Molecular modeling techniques allow researchers to predict binding modes and affinity for target proteins with high accuracy. By integrating these computational approaches with experimental data, scientists can rapidly identify lead compounds with improved pharmacokinetic properties. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists in advancing drug discovery efforts.

The potential therapeutic applications of 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde are particularly exciting given its structural similarity to known bioactive molecules. For example, analogs of this compound have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which are involved in inflammatory signaling pathways. By modulating JAK activity, these derivatives may offer new treatments for autoimmune diseases such as rheumatoid arthritis and psoriasis. Furthermore, ongoing research suggests that modifications to the carbaldimine group could enhance bioavailability and reduce toxicity, making this scaffold an attractive option for developing next-generation therapeutics.

The versatility of 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde extends beyond its use as an intermediate in drug synthesis; it also serves as a valuable tool for exploring new chemical space. By systematically varying substituents on the pyrazolopyridine core or incorporating different functional groups into the carbaldimine moiety, researchers can generate novel compounds with tailored biological properties. This approach aligns with the growing trend toward structure-based drug design strategies that leverage high-throughput screening and artificial intelligence to accelerate discovery.

In conclusion,2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde (CAS No. 1260665-51-7) represents a fascinating compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features and reactivity make it an ideal candidate for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this scaffold,2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde is poised to play an important role in shaping the future of drug discovery.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.